2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C22H20N4O4S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H20N4O4S/c1-13-4-6-14(7-5-13)20-16(11-23)21(28)26-22(25-20)31-12-19(27)24-17-10-15(29-2)8-9-18(17)30-3/h4-10H,12H2,1-3H3,(H,24,27)(H,25,26,28)
• InChI Key: NHLPSTBZHDEGCN-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC(=O)NC3=C(C=CC(=C3)OC)OC)C#N

Description

2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known by the chemical name "Compound 1" and has a molecular weight of 462.55 g/mol. In

Mechanism of Action

The mechanism of action of 2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide is not fully understood. However, it is believed that this compound may act by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound may have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been found to reduce oxidative stress and inflammation in the brain, which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide in lab experiments is its potential use in the development of new cancer treatments and neuroprotective agents. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for the study of 2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide. One direction is the further study of the mechanism of action of this compound, which may lead to the development of new cancer treatments and neuroprotective agents. Additionally, the use of this compound in combination with other drugs may enhance its effectiveness and reduce potential side effects. Further research is also needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of 2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide involves a multi-step process. The first step involves the reaction of 4-methylbenzaldehyde with malononitrile to form 4-methyl-5-oxo-2,5-dihydrofuran-2-carbonitrile. This intermediate is then reacted with thiourea to form 4-methyl-5-oxo-2-thioxo-1,2,5,6-tetrahydropyrimidine-6-carbonitrile. The final step involves the reaction of this intermediate with 2,5-dimethoxybenzoyl chloride and triethylamine to form 2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide.

Scientific Research Applications

2-[[5-cyano-6-(4-methylphenyl)-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide has been studied for its potential use in scientific research. This compound has been found to have activity against certain types of cancer cells, including breast cancer cells and lung cancer cells. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.